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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B081985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 4-heptyloxyphenol. Due to a lack of direct experimental measurements for certain

properties, this document incorporates predicted values and outlines the established

experimental protocols for their determination. This guide also explores the biological context of

4-heptyloxyphenol as an agonist of the steroidogenic factor-1 (SF-1), detailing the associated

signaling pathway.

Thermochemical Data of 4-Heptyloxyphenol
The following table summarizes the available quantitative thermochemical data for 4-
heptyloxyphenol. It is important to note that while some physical properties have been

experimentally determined, key thermochemical values such as enthalpy of formation, standard

molar entropy, and heat capacity are predicted based on computational models due to the

absence of direct experimental data in the reviewed literature.
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Property Value Method

Molecular Formula C₁₃H₂₀O₂ -

Molecular Weight 208.30 g/mol -

Melting Point 60-63 °C Experimental

Boiling Point 312 °C Experimental

logP 4.17 - 4.54 Predicted

pKa (Strongest Acidic) 9.93 Predicted

Standard Enthalpy of

Formation (Gas, 298.15 K)
Not Experimentally Determined

Predicted (Group Contribution

Methods)

Standard Molar Entropy (Gas,

298.15 K)
Not Experimentally Determined

Predicted (Group Contribution

Methods)

Heat Capacity (Cp) Not Experimentally Determined
Predicted (Computational

Models)

Note: Predicted values are derived from computational methods such as group contribution

and quantitative structure-property relationship (QSPR) models.[1][2][3] These methods

provide valuable estimations but should be confirmed by experimental data.

Experimental Protocols for Thermochemical Data
Determination
The determination of thermochemical properties for organic compounds like 4-
heptyloxyphenol relies on well-established calorimetric techniques. The following are detailed

methodologies for key experiments.

Bomb Calorimetry for Enthalpy of Combustion and
Formation
Bomb calorimetry is the primary method for determining the heat of combustion of solid and

liquid organic compounds, from which the standard enthalpy of formation can be calculated.[4]

[5][6][7]
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Objective: To measure the heat of combustion of 4-heptyloxyphenol at constant volume.

Apparatus:

Parr-type bomb calorimeter

Oxygen tank with pressure regulator

Pellet press

Fuse wire (e.g., nickel-chromium)

High-precision thermometer (0.01°C resolution)

Ignition unit

Calorimeter bucket and jacket

Procedure:

Sample Preparation: A precisely weighed sample (typically 0.8 - 1.2 g) of 4-
heptyloxyphenol is pressed into a pellet.

Bomb Assembly: A known length of fuse wire is attached to the electrodes of the bomb head,

with the wire in contact with the sample pellet in the crucible. A small, known amount of

distilled water (approx. 1 mL) is added to the bomb to ensure that the water formed during

combustion is in its liquid state.

Pressurization: The bomb is sealed and purged with a small amount of oxygen to flush out

atmospheric nitrogen. It is then filled with high-purity oxygen to a pressure of 25-30 atm.

Calorimeter Setup: The sealed bomb is placed in the calorimeter bucket containing a

precisely measured volume of water. The bucket is then placed inside the insulating jacket,

the lid is closed, and the stirrer is activated.

Temperature Measurement: The system is allowed to reach thermal equilibrium. The initial

temperature is recorded at regular intervals to establish a baseline.
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Ignition: The sample is ignited by passing an electric current through the fuse wire.

Post-Ignition Temperature Measurement: The temperature is recorded at short intervals as it

rises, and then at longer intervals as it cools, until a steady rate of cooling is observed.

Data Analysis: The corrected temperature rise is determined by accounting for heat

exchange with the surroundings. The heat capacity of the calorimeter system is determined

by combusting a standard substance with a known heat of combustion, such as benzoic

acid. The heat of combustion of the sample is then calculated. Corrections are made for the

heat of formation of nitric acid (from any residual nitrogen) and the heat of combustion of the

fuse wire. The standard enthalpy of formation is then calculated from the standard enthalpy

of combustion using Hess's Law.

Differential Scanning Calorimetry (DSC) for Heat
Capacity and Enthalpy of Fusion
Differential Scanning Calorimetry is a versatile technique used to measure the heat flow to or

from a sample as a function of temperature or time.[8][9][10][11][12] It is particularly useful for

determining heat capacity, melting point, and enthalpy of fusion.

Objective: To measure the heat capacity and enthalpy of fusion of 4-heptyloxyphenol.

Apparatus:

Differential Scanning Calorimeter (DSC)

Sample pans (e.g., aluminum) and lids

Crimper for sealing pans

High-purity purge gas (e.g., nitrogen)

Procedure:

Sample Preparation: A small, accurately weighed sample of 4-heptyloxyphenol (typically 5-

10 mg) is placed in a sample pan, which is then hermetically sealed. An empty, sealed pan is

used as a reference.
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Instrument Setup: The sample and reference pans are placed in the DSC cell. The system is

purged with an inert gas to provide a stable thermal atmosphere.

Temperature Program: A temperature program is initiated. To determine the heat of fusion,

the sample is typically heated at a constant rate (e.g., 10 °C/min) through its melting point.

For heat capacity measurements, a temperature-modulated DSC (TM-DSC) or a stepwise

heating program can be used.

Data Acquisition: The DSC instrument measures the differential heat flow between the

sample and the reference as a function of temperature.

Data Analysis:

Enthalpy of Fusion: The melting of the sample appears as an endothermic peak on the

DSC thermogram. The area under this peak is directly proportional to the enthalpy of

fusion, which is calculated by the instrument's software after calibration with a standard of

known enthalpy of fusion (e.g., indium). The melting point is determined from the onset or

peak of the endotherm.

Heat Capacity: The heat capacity is determined by measuring the heat flow required to

raise the sample's temperature by a certain amount. This is typically done by comparing

the heat flow signal of the sample to that of a known standard (e.g., sapphire) under the

same conditions.

Biological Activity and Signaling Pathway
4-Heptyloxyphenol is recognized as an agonist and inverse agonist of the orphan nuclear

receptor, Steroidogenic Factor-1 (SF-1).[13] SF-1 is a critical transcription factor involved in the

regulation of adrenal and gonadal development and function.[14][15][16] It plays a key role in

controlling the expression of genes involved in steroidogenesis.[13][17]

The activity of SF-1 is modulated by various signaling pathways, including the Protein Kinase A

(PKA) pathway.[17] The binding of ligands, such as 4-heptyloxyphenol, can influence the

conformation of SF-1, its interaction with co-activators or co-repressors, and subsequently, its

transcriptional activity on target genes.

Below is a diagram illustrating the simplified signaling pathway involving SF-1.
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Caption: Simplified Steroidogenic Factor-1 (SF-1) signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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